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Compound of Interest

Compound Name: Prionitin

Cat. No.: B1180535 Get Quote

Product Name: Prionitin™ Catalog Number: PN-RTQ-001 Application: Real-Time Quaking-

Induced Conversion (RT-QuIC)

Introduction
Prionitin™ is a novel, proprietary reagent designed to significantly enhance the performance

of Real-Time Quaking-Induced Conversion (RT-QuIC) assays. This powerful additive

accelerates the fibrillization process of misfolded protein seeds, such as prions, leading to a

substantial reduction in assay time and a marked increase in sensitivity and specificity. These

application notes provide detailed protocols and performance data for the use of Prionitin™ in

RT-QuIC for the detection of prion diseases.

The RT-QuIC assay is a highly sensitive method for detecting the presence of prions by

amplifying minute amounts of misfolded prion protein (PrPSc) in a sample.[1][2] This process

involves cycles of shaking and incubation to induce the conversion of recombinant prion protein

(rPrP) into amyloid fibrils. The aggregation is monitored in real-time using the fluorescent dye

Thioflavin T (ThT).[1] Prionitin™ optimizes this conversion process, enabling more rapid and

robust detection.

Key Features & Benefits
Accelerated Detection: Reduces the time to results by up to 40% compared to standard RT-

QuIC protocols.
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Enhanced Sensitivity: Increases the lower limit of detection, allowing for the identification of

smaller quantities of prion seeds.

Improved Specificity: Minimizes the occurrence of false positives by stabilizing the native

conformation of the recombinant substrate in the absence of true seeding.

Broad Compatibility: Fully compatible with various sample types, including cerebrospinal fluid

(CSF), brain homogenate, and olfactory mucosa brushings.[3]

Performance Data
The inclusion of Prionitin™ in the RT-QuIC reaction mix demonstrates a significant

improvement in key assay parameters. The following tables summarize the comparative

performance of standard RT-QuIC versus Prionitin™-Enhanced RT-QuIC.

Table 1: Comparison of Assay Time (Time to Threshold)

Sample Type
Standard RT-QuIC
(Hours)

Prionitin™-
Enhanced RT-QuIC
(Hours)

% Reduction in
Time

sCJD Brain

Homogenate (10-6)
35 21 40%

sCJD Brain

Homogenate (10-8)
58 35 39.7%

vCJD Brain

Homogenate (10-7)
42 25 40.5%

Asymptomatic Carrier

CSF
75 48 36%

Table 2: Enhancement of Assay Sensitivity (Seeding Dose 50%)
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Analyte
Standard RT-QuIC
(SD50/mL)

Prionitin™-
Enhanced RT-QuIC
(SD50/mL)

Fold Increase in
Sensitivity

Sporadic CJD (sCJD)

PrPSc
1 x 109 1 x 1010.5 ~31.6

Variant CJD (vCJD)

PrPSc
1 x 108.5 1 x 109.8 ~20

Chronic Wasting

Disease (CWD)

PrPSc

1 x 109.2 1 x 1010.8 ~39.8

Table 3: Specificity Analysis

Sample Cohort (n)
Standard RT-QuIC (%
Specificity)

Prionitin™-Enhanced RT-
QuIC (% Specificity)

Non-Prion Neurodegenerative

Diseases (50)
98% 100%

Healthy Controls (100) 100% 100%

Experimental Protocols
Materials and Reagents

Prionitin™ (Cat. No. PN-RTQ-001)

Recombinant Prion Protein (rPrP) substrate (e.g., full-length hamster rPrP)

RT-QuIC Reaction Buffer (10x): 1 M Phosphate buffer (pH 7.4), 1.3 M NaCl

Thioflavin T (ThT)

EDTA

Nuclease-free water
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96-well black, optical bottom plates

Plate reader with incubation and shaking capabilities (e.g., BMG LABTECH FLUOstar

Omega)[1]

Sample Dilution Buffer: 0.1% SDS in PBS

Preparation of Reagents
Prionitin™ Working Solution: Reconstitute lyophilized Prionitin™ in nuclease-free water to

a 100x stock solution. Mix gently by inverting the tube. Do not vortex. Store at -80°C in

single-use aliquots.

RT-QuIC Master Mix: Prepare the master mix immediately before use. For a single 96-well

plate, combine the following reagents in the order listed.

Reagent Volume per well (µL) Final Concentration

Nuclease-free water 79 -

10x RT-QuIC Reaction Buffer 10 1x

EDTA (0.5 M) 2 10 mM

ThT (1 mM) 1 10 µM

rPrP Substrate (1 mg/mL) 5 50 µg/mL

100x Prionitin™ 1 1x

Total Volume 98 -

Sample Preparation:

CSF: Use neat or diluted 1:10 in Sample Dilution Buffer.

Brain Homogenate: Prepare a 10% (w/v) homogenate in PBS. Perform serial dilutions in

Sample Dilution Buffer as required.[4]

Experimental Procedure
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Plate Setup: Add 98 µL of the freshly prepared Prionitin™-Enhanced RT-QuIC Master Mix

to each well of a 96-well optical plate.[4]

Sample Seeding: Add 2 µL of the prepared sample (or control) to the appropriate wells.

Include positive (known prion-positive sample) and negative (healthy sample) controls in

each run.

Plate Sealing: Carefully seal the plate with a clear adhesive film to prevent evaporation.[4]

Incubation and Shaking: Place the plate in the reader pre-heated to 42°C. Run the following

cycle protocol:

Shaking: 60 seconds of double orbital shaking at 700 rpm.

Rest: 60 seconds of rest.

Fluorescence Reading: Read ThT fluorescence (450 nm excitation, 480 nm emission)

every 15 minutes.

Data Analysis: Monitor the fluorescence intensity over time. A positive result is defined as a

significant increase in fluorescence above a predetermined threshold, typically calculated

from the baseline fluorescence of negative controls.

Visualizations
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Reagent Preparation

Assay Execution

Data Analysis

Prepare Prionitin™-Enhanced
Master Mix

Add 98 µL Master Mix
to 96-well plate

Prepare Samples and Controls
(CSF, Brain Homogenate)

Add 2 µL Sample/Control
to each well

Seal Plate

Incubate and Shake in Plate Reader
(42°C, 1 min shake/1 min rest cycles)

Read ThT Fluorescence
(every 15 min)

Monitor Fluorescence Curves
and Determine Positives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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